2-((2-(4-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[[2-[(4-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C26H26N2O3/c1-18-6-10-20(11-7-18)16-28-15-14-22-23(26(28)30)4-3-5-24(22)31-17-25(29)27-21-12-8-19(2)9-13-21/h3-13H,14-17H2,1-2H3,(H,27,29)
• InChI Key: JQBZPNVGNQJIFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC3=C(C2=O)C=CC=C3OCC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a tetrahydroisoquinoline group, which is a type of nitrogen-containing heterocycle, and an acetamide group, which is a type of amide. The presence of these groups suggests that the compound could have interesting biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the tetrahydroisoquinoline ring and the introduction of the acetamide group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The tetrahydroisoquinoline and acetamide groups would likely play a significant role in its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the amide group could participate in condensation reactions, and the tetrahydroisoquinoline group could undergo various transformations depending on the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. Given its structure, it could potentially interact with various enzymes or receptors in the body.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties.